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Part 1: Physicochemical Profile[1][2]
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Compound of Interest

Compound Name: 1-Butenylboronic acid
CAS No.: 1005452-36-7
Cat. No.: B3070723

Get Quote

The utility of (E)-1-Butenylboronic acid lies in its ability to serve as a stable, stereodefined
pronucleophile. Researchers must be aware that the free acid exists in equilibrium with its
cyclic trimeric anhydride (boroxine), a behavior characteristic of many boronic acids.

Table 1: Chemical Specifications
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Property Data Notes

IUPAC Name (E)-But-1-en-1-ylboronic acid Specific trans isomer

Generic/Acid form (Verify
specific batch CoA)

CAS Number 852458-12-9

Molecular Formula

Molecular Weight 99.92 g/mol
Physical State White to off-white solid Hygroscopic

N Soluble in MeOH, DMSO, THF, N
Solubility DCM Poor water solubility

Key: Large coupling constant (

H NMR Signature ~6.0—6.8 ppm (vinylic) Hz) indicates trans geometry.
[1][2][3]

- _ Forms boroxine upon heating
Stability Prone to dehydration )
or vacuum drying.

Expert Insight: In

H NMR, the diagnostic signal for the (E)-isomer is the large coupling constant (

) between the two vinylic protons, typically ranging from 17-18 Hz. This
distinguishes it clearly from the (2)-isomer (

Hz) or the saturated butyl analog.

Part 2: Synthetic Routes & Methodology

The most reliable method for synthesizing (E)-1-Butenylboronic acid with high stereochemical
purity is the hydroboration of 1-butyne. This process exploits the syn-addition mechanism of
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boranes to alkynes.

Protocol: Hydroboration of 1-Butyne

Reagents:

e 1-Butyne (Terminal Alkyne)

o Catecholborane (or Pinacolborane for direct ester synthesis)
o Catalyst (Optional but recommended:

or similar for rate enhancement, though thermal uncatalyzed routes work with
Catecholborane).

Step-by-Step Workflow:

o Preparation: In a flame-dried Schlenk flask under Argon, charge neat Catecholborane (1.1
equiv).

o Addition: Cool to 0°C. Slowly add 1-Butyne (1.0 equiv) via syringe. The reaction is
exothermic.

o Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours.

o Mechanism:[4][5][6][7][8] The boron atom adds to the terminal carbon (less hindered), and
the hydride adds to the internal carbon in a syn fashion.[5]

o Hydrolysis: Treat the resulting intermediate (alkenyl catecholboronate) with water or mild
agueous acid to cleave the catechol ester.

« Isolation: Extract with diethyl ether, dry over
, and concentrate. Recrystallize from hexane/ether if necessary.

Mechanistic Visualization: The following diagram illustrates the concerted syn-addition that
guarantees the (E)-geometry.
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Figure 1: Mechanism of Alkyne Hydroboration yielding (E)-Alkenylboronic acids.

Part 3: Mechanistic Reactivity & Applications[11]

The primary application of (E)-1-Butenylboronic acid is in the Suzuki-Miyaura Cross-Coupling
reaction. This pathway allows for the modular construction of dienes and styrenes commonly
found in natural products (e.g., palytoxin fragments) and pharmaceutical candidates.

The Stereochemical Imperative

A critical feature of this reagent is Stereoretention. The transmetallation step in the Suzuki
catalytic cycle proceeds with retention of configuration at the alkenyl carbon. Therefore, starting
with pure (E)-acid yields a pure (E)-coupled product.

Standard Coupling Protocol:

Catalyst:
(3-5 mol%)
e Base:

or
(2.0 equiv)

e Solvent: DME/Water or Toluene/Water (degassed)
o Conditions: Heat to 80°C under inert atmosphere.

Catalytic Cycle Visualization:
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Figure 2: Suzuki-Miyaura Catalytic Cycle highlighting the entry point of the boronic acid.

Part 4: Handling, Stability & Storage

1. Boroxine Equilibrium (Dehydration): Free boronic acids, including (E)-1-Butenylboronic
acid, spontaneously dehydrate to form cyclic trimers (boroxines) upon standing in dry air or

under vacuum.
e Impact: This changes the stoichiometry (MW changes from monomer to trimer).

» Mitigation: Always calculate stoichiometry assuming a mixture or convert to the Pinacol Ester
for precise weighing. The boroxine is equally reactive in Suzuki couplings if water is present
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in the solvent system (which hydrolyzes it back to the monomer in situ).

2. Oxidation Sensitivity: The carbon-boron bond in alkenylboronates is susceptible to oxidation
by air, especially in solution, leading to the formation of the corresponding aldehyde or alcohol
(butanal/butanol).

» Storage: Store solid at 2—-8°C under Argon.
e Solution: Do not store in solution; prepare fresh.
3. Self-Validating Purity Check: Before use, run a quick TLC or

H NMR.

o Degradation Sign: Appearance of aldehyde peaks (~9.7 ppm) in NMR indicates oxidation.

» Dehydration Sign: Broadening of OH peaks or shift in melting point (boroxines have different
MPs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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